Cas no 135743-12-3 (Myrsinoic Acid A)

Myrsinoic Acid A is a bioactive diterpenoid compound derived from the Myrsine genus of plants. It exhibits notable pharmacological properties, including anti-inflammatory and cytotoxic activities, making it a subject of interest in medicinal chemistry research. The compound's unique tricyclic structure contributes to its ability to modulate cellular pathways, particularly those involved in inflammation and apoptosis. Myrsinoic Acid A is characterized by its high purity and stability, ensuring reliable performance in experimental applications. Its potential as a lead compound for drug development is supported by its selective bioactivity and low toxicity profile. Researchers value this molecule for its utility in studying molecular mechanisms and exploring therapeutic applications.
Myrsinoic Acid A structure
Myrsinoic Acid A structure
Product Name:Myrsinoic Acid A
CAS No:135743-12-3
MF:C22H30O3
MW:342.471807003021
MDL:MFCD23704867
CID:1238983
Update Time:2025-05-19

Myrsinoic Acid A Chemical and Physical Properties

Names and Identifiers

    • 3-[(2e)-3,7-dimethyl-2,6-octadien-1-yl]-4-hydroxy-5-(3-methyl-2-b Uten-1-yl)benzoic Acid
    • (fur-3-yl)methyl chloride
    • 3-Chloromethyl-furan
    • Furan,3-(chloromethyl)-
    • 3-geranyl-4-hydroxy-5-(3'',3''-dimethylallyl)-benzoic acid
    • myrsinoic acid A
    • 3-furylmethyl chloride
    • furan-3-ylmethyl chloride
    • AKOS015911807
    • 3-(chloromethyl)-furan
    • 3-chloromethyl furan
    • AG-D-88461
    • 3-geranyl-4-hydroxy-5-(3&quot
    • ,3&quot
    • -dimethylallyl)-benzoic acid
    • ANW-45062
    • 3-chloromethylfuran
    • 5-geranyl-4-hydroxy-5-(3'-methyl-2'-butenyl)-benzoic acid
    • CTK4C4300
    • AK-46059
    • 3-geranyl-4-hydroxy-5-(3'-methyl-2'-butenyl)benzoic acid
    • myrsinoic acid
    • SureCN3387878
    • (fur-3-yl)methyl chloride; 3-Chloromethyl-furan; Furan,3-(chloromethyl)-; 3-geranyl-4-hydroxy-5-(3'',3''-dimethylallyl)-benzoic acid; myrsinoic acid A; 3-furylmethyl chloride; furan-3-ylmethyl chloride; AKOS015911807; 3-(chloromethyl)-furan; 3-chloromethyl furan; AG-D-88461; 3-geranyl-4-hydroxy-5-(3" ,3" -dimethylallyl)-benzoic acid; ANW-45062; 3-chloromethylfuran; 5-geranyl-4-hydroxy-5-(3'-methyl-2'-butenyl)-benzoic acid; CTK
    • Myrsinoic Acid A
    • MDL: MFCD23704867
    • Inchi: 1S/C22H30O3/c1-15(2)7-6-8-17(5)10-12-19-14-20(22(24)25)13-18(21(19)23)11-9-16(3)4/h7,9-10,13-14,23H,6,8,11-12H2,1-5H3,(H,24,25)/b17-10+
    • InChI Key: SUXGLLRPXXXJER-LICLKQGHSA-N
    • SMILES: OC1C(=CC(C(=O)O)=CC=1C/C=C(\C)/CC/C=C(\C)/C)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 342.2196
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8

Experimental Properties

  • Density: 1.045
  • Boiling Point: 510.859°C at 760 mmHg
  • Flash Point: 276.846°C
  • Refractive Index: 1.552
  • PSA: 57.53
  • LogP: 5.83430

Myrsinoic Acid A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
176665-100mg
3-[(2E)-3,7-Dimethyl-2,6-octadienyl]-4-hydroxy-5-(3-methyl-2-butenyl)benzoic acid
135743-12-3
100mg
$990.00 2023-09-10
TRC
M885055-1mg
Myrsinoic Acid A
135743-12-3
1mg
$190.00 2023-05-17
TRC
M885055-10mg
Myrsinoic Acid A
135743-12-3
10mg
$1499.00 2023-05-17
TRC
M885055-25mg
Myrsinoic Acid A
135743-12-3
25mg
$ 1800.00 2023-09-06

Additional information on Myrsinoic Acid A

Myrsinoic Acid A (CAS No. 135743-12-3): A Comprehensive Overview

Myrsinoic Acid A (CAS No. 135743-12-3) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, derived from the plant Myrsine africana, is known for its unique structural properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, biological activities, and recent research findings related to Myrsinoic Acid A.

Chemical Structure and Properties

Myrsinoic Acid A is a triterpenoid with a molecular formula of C30H48O4. Its molecular weight is approximately 464.7 g/mol. The compound features a complex triterpenoid skeleton with multiple hydroxyl groups and a carboxylic acid functional group. These structural characteristics contribute to its diverse biological activities and potential medicinal applications.

The chemical structure of Myrsinoic Acid A has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided detailed insights into the compound's conformation and stereochemistry, which are crucial for understanding its biological interactions.

Biological Activities and Mechanisms of Action

Myrsinoic Acid A has demonstrated a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted its potential as a therapeutic agent for various diseases.

Anti-inflammatory Activity: Research has shown that Myrsinoic Acid A exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This activity is mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Antioxidant Activity: Myrsinoic Acid A possesses strong antioxidant properties, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. These effects are attributed to the presence of multiple hydroxyl groups in its structure, which can donate electrons to neutralize reactive oxygen species (ROS).

Anticancer Activity: Several studies have reported that Myrsinoic Acid A exhibits significant anticancer activity against various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. For instance, it can downregulate the expression of Bcl-2 family proteins and activate caspase cascades.

Clinical Applications and Research Developments

The potential clinical applications of Myrsinoic Acid A are being actively explored in preclinical and clinical studies. Ongoing research aims to elucidate its mechanisms of action and evaluate its safety and efficacy in treating various diseases.

In the context of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), preclinical studies have shown promising results. For example, a study published in the Journal of Inflammation Research demonstrated that Myrsinoic Acid A significantly reduced inflammation in animal models of IBD by modulating immune responses.

In cancer research, several preclinical studies have evaluated the anticancer effects of Myrsinoic Acid A. One notable study published in Cancer Letters reported that it effectively inhibited the growth of human breast cancer cells by inducing cell cycle arrest and apoptosis. These findings suggest that Myrsinoic Acid A may have potential as an adjuvant therapy in cancer treatment.

Safety and Toxicity Profile strong> p > < p >The safety profile of Myrsinoic Acid A strong >is an important consideration for its potential therapeutic use . Preclinical studies have generally shown that it is well-tolerated at therapeutic doses . However , further research is needed to fully assess its long-term safety in humans . p > < p >Toxicological evaluations have indicated that Myrsinoic Acid A strong >does not exhibit significant cytotoxicity or genotoxicity at concentrations relevant to therapeutic use . These findings support its potential for safe clinical application . p > < p >< strong >Conclusion strong > p > < p >< strong > Myrsinoic Acid A strong >(CAS No . 135743-12-3) is a promising natural compound with diverse biological activities , including anti-inflammatory , antioxidant , and anticancer properties . Its unique chemical structure contributes to these activities , making it a valuable candidate for further research and development . Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications , highlighting its significance in the fields of chemistry , biology , and pharmacology . p > article > response >

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